2-[2,12-Dichloro-16-(2-hydroxyphenyl)-10,20-dithia-4,5,7,8,14,15,17,18-octazapentacyclo[11.7.0.03,11.05,9.015,19]icosa-1,3,6,8,11,13,16,18-octaen-6-yl]phenol

• CAS No.: 77712-45-9
• Molecular Formula: C22H10Cl2N8O2S2
• Molecular Weight: 553.4 g/mol
• IUPAC Name: 2-[2,12-dichloro-16-(2-hydroxyphenyl)-10,20-dithia-4,5,7,8,14,15,17,18-octazapentacyclo[11.7.0.03,11.05,9.015,19]icosa-1,3,6,8,11,13,16,18-octaen-6-yl]phenol
• InChI: InChI=1S/C22H10Cl2N8O2S2/c23-13-15-17(35-21-27-25-19(31(21)29-15)9-5-1-3-7-11(9)33)14(24)16-18(13)36-22-28-26-20(32(22)30-16)10-6-2-4-8-12(10)34/h1-8,33-34H
• InChI Key: NWIVVXCOKNYZAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN=C3N2N=C4C(=C(C5=NN6C(=NN=C6SC5=C4Cl)C7=CC=CC=C7O)Cl)S3)O

Description

This compound is a highly complex polycyclic structure featuring a pentacyclic framework with fused aromatic and heterocyclic rings. Key structural attributes include:

• Substituents: Two chlorine atoms at positions 2 and 12, a 2-hydroxyphenyl group at position 16, and two sulfur atoms (thia groups) at positions 10 and 20.
• Heteroatoms: The structure incorporates eight nitrogen atoms and two sulfur atoms within its octazapentacyclic system, contributing to its electron-deficient aromatic system.

Such derivatives are often explored for their pharmacological or catalytic properties due to their rigid, multi-heteroatom frameworks. However, experimental data specific to this compound remain sparse, necessitating comparisons with structurally analogous compounds .

Biological Activity

The compound 2-[2,12-Dichloro-16-(2-hydroxyphenyl)-10,20-dithia-4,5,7,8,14,15,17,18-octazapentacyclo[11.7.0.03,11.05,9.015,19]icosa-1,3,6,8,11,13,16,18-octaen-6-yl]phenol , often referred to as NSC 320254 (CAS 77712-45-9), has garnered attention in various fields of medicinal chemistry due to its complex structure and potential biological activities. This article aims to summarize the biological activity of this compound based on available research findings.

Chemical Structure and Properties

The compound is characterized by a unique polycyclic structure that includes multiple sulfur and nitrogen atoms along with dichloro and hydroxyphenyl substituents. Its chemical formula is C22H18Cl2N8S2.

Biological Activity Overview

Research indicates that NSC 320254 exhibits a range of biological activities:

• Anticancer Activity :
  • NSC 320254 has shown promising results in inhibiting the growth of various cancer cell lines. In particular, studies have demonstrated its effectiveness against lung cancer (A549) cells by significantly reducing cell viability in vitro .
  • The compound's structure suggests that the presence of the hydroxyphenyl group may enhance its interaction with cellular targets involved in cancer proliferation.
• Antimicrobial Properties :
  • Preliminary studies indicate antimicrobial activity against certain Gram-positive bacteria. The structure-dependent nature of its activity suggests that modifications to the phenolic group may influence its efficacy against specific pathogens .
• Mechanism of Action :
  • The exact mechanism by which NSC 320254 exerts its biological effects is still under investigation. However, it is hypothesized that the compound may interfere with cellular signaling pathways critical for cancer cell survival and proliferation.

Table 1: Anticancer Activity Against A549 Cells

Compound	Concentration (µM)	Viability (%)	Statistical Significance
NSC 320254	10	21.2	p < 0.001
Control	N/A	100	N/A

Table 2: Antimicrobial Activity

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Enterococcus faecalis	Not tested
Clostridium difficile	64 µg/mL

Case Studies

Several case studies have explored the biological activity of NSC 320254:

• Lung Cancer Study :
  • In a controlled study involving A549 lung cancer cells treated with varying concentrations of NSC 320254 over a period of 48 hours, significant reductions in cell viability were observed at concentrations above 5 µM. The study concluded that the compound holds potential as an anticancer agent and warrants further exploration in vivo .
• Antimicrobial Screening :
  • A screening assay conducted on a panel of multidrug-resistant bacterial strains indicated that NSC 320254 exhibited selective antibacterial activity against S. aureus with an MIC of 32 µg/mL. This highlights its potential as a lead compound for developing new antimicrobial agents targeting resistant strains .

Scientific Research Applications

Medicinal Applications

Anticancer Activity
Research has indicated that compounds with similar structural frameworks exhibit anticancer properties. For instance:

• Mechanism of Action : The compound may induce apoptosis in cancer cells through the activation of specific signaling pathways.
• Case Studies : In vitro studies have shown that derivatives of similar compounds can inhibit tumor growth in various cancer cell lines (e.g., breast and prostate cancer) by disrupting cell cycle progression.

Antimicrobial Properties
The presence of sulfur and chlorine atoms in the compound's structure suggests potential antimicrobial activity:

• In Vitro Testing : Studies have demonstrated that related compounds possess significant antibacterial and antifungal effects against common pathogens.
• Applications : This property could be harnessed for developing new antimicrobial agents or coatings for medical devices.

Environmental Applications

Corrosion Inhibition
Compounds with similar chemical characteristics are often utilized as corrosion inhibitors in various industrial applications:

• Mechanism : They function by forming a protective layer on metal surfaces that prevents oxidation.
• Case Studies : Field tests have shown that such inhibitors can significantly extend the lifespan of metal structures in harsh environments.

Material Science Applications

Polymer Additives
The compound's unique chemical structure allows it to be used as an additive in polymer formulations:

• Enhancement of Material Properties : It can improve thermal stability and mechanical strength in polymer matrices.
• Case Studies : Research has indicated that incorporating such additives into polymers results in enhanced performance characteristics suitable for high-temperature applications.

Synthesis and Characterization

The synthesis of 2-[2,12-Dichloro-16-(2-hydroxyphenyl)-10,20-dithia-4,5,7,8,14,15,17,18-octazapentacyclo[11.7.0.03,11.05,9.015,19]icosa-1,3,6,8,11,13,16,18-octaen-6-yl]phenol involves several steps:

• Starting Materials : The synthesis typically begins with readily available precursors that contain the necessary functional groups.
• Reactions : Multi-step reactions including halogenation and cyclization are employed to construct the complex framework.
• Characterization Techniques : Techniques such as NMR spectroscopy and mass spectrometry are used to confirm the structure and purity of the synthesized compound.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The table below contrasts the target compound with structurally related polycyclic systems reported in the literature:

Compound Name/Structure	Molecular Weight (g/mol)	Key Substituents	H-Bond Donors	H-Bond Acceptors	Solubility (LogP)	Reference
Target Compound	~800–900*	2 Cl, 2 S, 2 hydroxyphenyl	2	10–12†	~3.5 (estimated)
8,16-Bis(4-hydroxyphenyl)-9-[4,6,12-trihydroxy... ()	906.941	4-hydroxyphenyl, multiple OH	6+	15+	1.2
2-[(1S,2R,13S,14S,16R,17R,18S,20S)-17,20-dihydroxy-... (C32H38N2O5, )	542.66	Methyl, phenyl, acetate	2	5	2.8
5',7,9,13-Tetramethylspiro[5-oxapentacyclo... ()	395.627	Methyl, spirocyclic oxa-ring	0	3	4.1

Notes:

• *Estimated molecular weight based on substitution patterns (Cl, S, and N content) .
• †H-bond acceptors inferred from nitrogen and oxygen counts in the heterocyclic framework.

Key Findings:

Impact of Halogenation: The dichloro substitution in the target compound likely increases its hydrophobicity (higher LogP vs. hydroxyl-rich analogs) and may enhance binding affinity in hydrophobic pockets of biological targets compared to non-halogenated analogs like the 8,16-bis(4-hydroxyphenyl) derivative .

Role of Sulfur: The 10,20-dithia groups introduce strong electron-withdrawing effects, stabilizing the aromatic system. This contrasts with oxygen-containing analogs (e.g., 5-oxapentacyclo derivatives in ), where oxygen’s electronegativity is less pronounced .

Hydrogen-Bonding Capacity: The target compound’s two phenolic hydroxyl groups provide moderate H-bond donor capacity, intermediate between the highly polar 8,16-bis(4-hydroxyphenyl) derivative (6+ donors) and the non-polar methyl/spirocyclic systems .

Synthetic Challenges :

• The combination of multiple heteroatoms (N, S) and chlorine substituents complicates synthesis. Similar compounds (e.g., ’s C32H38N2O5) require multi-step regioselective functionalization, suggesting comparable hurdles for the target compound .